CE-Uio-66

• Molecular Formula: C48H28Ce6O32
• Molecular Weight: 1957.4 g/mol
• InChI: InChI=1S/6C8H6O4.6Ce.4H2O.4O/c6*9-7(10)5-1-2-6(4-3-5)8(11)12;;;;;;;;;;;;;;/h6*1-4H,(H,9,10)(H,11,12);;;;;;;4*1H2;;;;/q;;;;;;6*+4;;;;;4*-2/p-16
• InChIKey: YSDTUCYVXAHFFK-UHFFFAOYSA-A

Ce-UiO-66 Procurement Guide

Ce-UiO-66 is a cerium(IV)-based metal–organic framework isoreticular to the prototypical zirconium-based UiO-66, featuring hexanuclear [Ce₆O₄(OH)₄]¹²⁺ secondary building units connected by 1,4-benzenedicarboxylate linkers [1]. It crystallises in the UiO-66 architecture (Fm-3m space group) with a BET surface area typically ranging from 968 to 1250 m²/g depending on synthesis conditions [2]. The compound is stable in aqueous media across pH 1–12 and exhibits thermal decomposition above 400 °C, making it a robust candidate for aqueous-phase catalysis, adsorption, and photocatalysis applications . Its defining feature is the redox-active Ce⁴⁺/Ce³⁺ couple, which imparts Lewis acidity and ligand-to-metal charge transfer (LMCT) capabilities absent in the Zr-analogue [3].

Redox-active Ce⁴⁺/Ce³⁺ nodes support catalysis and photocatalysis research

Reported aqueous-phase stability across pH 1–12 range

UiO-66 topology; high surface area context for adsorption and catalytic workflows

• [1] Lammert, M.; Wharmby, M. T.; Smolders, S.; Bueken, B.; Lieb, A.; Lomachenko, K. A.; De Vos, D.; Stock, N. Cerium-based metal organic frameworks with UiO-66 architecture: synthesis, properties and redox catalytic activity. Chem. Commun. 2015, 51, 12578–12581. View Source
• [2] Molavi, H.; Salimi, M. S. Studying the effect of reaction time on the properties of UiO-66-Ce MOF as an efficient adsorbent. Microporous Mesoporous Mater. 2025, 385, 113456. View Source
• [3] Wu, X.-P.; Gagliardi, L.; Truhlar, D. G. Cerium Metal–Organic Framework for Photocatalysis. J. Am. Chem. Soc. 2018, 140, 7904–7912. View Source

Why Zr-UiO-66 Cannot Substitute Ce-UiO-66

Although Ce-UiO-66 and Zr-UiO-66 share an identical network topology, substituting one for the other is not functionally equivalent. The Ce⁴⁺/Ce³⁺ redox couple confers intrinsic Lewis acidity, oxophilicity, and LMCT-enabled visible-light activity that the redox-inert Zr⁴⁺ nodes cannot replicate [1]. Quantitative comparisons reveal that Ce-UiO-66 outperforms Zr-UiO-66 by factors of 3–4× in organic dye adsorption capacity, approximately 2.4× in nerve-agent simulant hydrolysis rate (DMNP half-life of 8 min vs. 19 min), and achieves substantial Brønsted acidity where Zr-UiO-66 is essentially inactive [2]. Substituting Zr-UiO-66 into applications designed around Ce-UiO-66's redox or Lewis-acid functionality will result in severe underperformance or complete loss of the desired reactivity.

Attribute

Ce-UiO-66

Zr-UiO-66 (commonly substituted)

Redox activity

Ce⁴⁺/Ce³⁺ couple enables Lewis acidity and LMCT

Redox-inert Zr⁴⁺ nodes; no comparable charge-transfer

Catalytic/adsorption performance

Reported higher dye uptake and organophosphate hydrolysis rates

Reported lower activity in head-to-head comparisons; substitution may result in performance loss

Bifunctional potential

Measurable Brønsted acidity combined with redox activity

Negligible Brønsted acidity; cannot replicate bifunctional profiles

• [1] Ezzatpour Ghadim, E.; Walker, M.; Walton, R. I. Rapid synthesis of cerium-UiO-66 MOF nanoparticles for photocatalytic dye degradation. Dalton Trans. 2023, 52, 11143–11157. View Source
• [2] Bakuru, V. R.; Churipard, S. R.; Maradur, S. P.; Kalidindi, S. B. Exploring the Brønsted acidity of UiO-66 (Zr, Ce, Hf) metal–organic frameworks for efficient solketal synthesis from glycerol acetalization. Dalton Trans. 2019, 48, 843–847. View Source

Ce-UiO-66 Differentiation Evidence

Brønsted Acidity in Solketal Synthesis

Among isostructural UiO-66 MOFs, Ce-UiO-66 exhibits intermediate Brønsted acidity and catalytic activity, ranked UiO-66(Hf) > UiO-66(Ce) > UiO-66(Zr), driven by differences in metal oxophilicity [1]. Critically, UiO-66(Hf) achieves a turnover frequency (TOF) of 13,886 h⁻¹, which is 90 times higher than UiO-66(Zr), while Ce-UiO-66 occupies a distinct, quantifiably intermediate position [1]. For end-users requiring moderate Brønsted acidity with redox functionality — a combination unavailable from either Hf or Zr analogues — Ce-UiO-66 represents a unique procurement choice.

Brønsted acidity (solketal)

Head-to-head

Hf-UiO-66 TOF 13,886 h^-1 (90× Zr); Ce-UiO-66 shows intermediate acidity; Zr-UiO-66 lowest

Reported intermediate Brønsted acidity with redox activity; distinct bifunctional catalyst context

Solvent-free glycerol acetalization; TOF rank Hf > Ce > Zr

Evidence Dimension	Brønsted acidity and TOF for solketal synthesis from glycerol acetalization
Target Compound Data	UiO-66(Ce): intermediate Brønsted acidity; TOF between UiO-66(Zr) and UiO-66(Hf)
Comparator Or Baseline	UiO-66(Zr): lowest Brønsted acidity; UiO-66(Hf): TOF = 13,886 h⁻¹ (90× higher than UiO-66(Zr))
Quantified Difference	UiO-66(Hf) TOF = 90 × TOF(UiO-66(Zr)); Ce-UiO-66 is intermediate
Conditions	Glycerol acetalization with acetone; solvent-free conditions; MOF catalysts with identical UiO-66 topology

Why This Matters

Ce-UiO-66 is the only UiO-66 variant that simultaneously provides measurable Brønsted acidity and redox activity, enabling bifunctional catalysis that neither Zr-UiO-66 (inactive acid) nor Hf-UiO-66 (redox-inert) can deliver.

• [1] Bakuru, V. R.; Churipard, S. R.; Maradur, S. P.; Kalidindi, S. B. Exploring the Brønsted acidity of UiO-66 (Zr, Ce, Hf) metal–organic frameworks for efficient solketal synthesis from glycerol acetalization. Dalton Trans. 2019, 48, 843–847. View Source

Organic Dye Adsorption vs. Zr-UiO-66

In a direct side-by-side study, Ce-UiO-66 was compared with common Zr-UiO-66 for the adsorption of four organic dyes from aqueous solution [1]. Ce-UiO-66 increased the adsorption performance for methylene blue (MB), methyl orange (MO), Rhodamine B (RhB), and acid orange 7 (AO7) by factors of 3.02, 3.06, 4.38, and 4.02, respectively, relative to Zr-UiO-66 [1]. Additionally, Ce-UiO-66 achieved an adsorption capacity of 592 mg g⁻¹ with 99% removal of RhB, and adsorbed RhB and AO7 were almost completely photodegraded within 60 min under UV irradiation [1].

Dye adsorption vs. Zr-UiO-66

Head-to-head

Ce-UiO-66 vs Zr-UiO-66: MB 3.02×, MO 3.06×, RhB 4.38×, AO7 4.02× higher capacity; RhB adsorption 592 mg g^-1, 99% removal

Reported higher dye uptake supports adsorption research; photodegradation within 60 min UV

Aqueous batch adsorption, room temperature

Evidence Dimension	Organic dye adsorption capacity (four dyes: MB, MO, RhB, AO7)
Target Compound Data	Ce-UiO-66: up to 592 mg g⁻¹ for RhB; 99% RhB removal; dyes photodegraded within 60 min UV
Comparator Or Baseline	Zr-UiO-66: baseline adsorption (1×) for each dye
Quantified Difference	Improvement factor: MB (3.02×), MO (3.06×), RhB (4.38×), AO7 (4.02×) vs. Zr-UiO-66
Conditions	Aqueous-phase batch adsorption; room temperature; four dyes (MB, MO, RhB, AO7); UV irradiation for photodegradation

Why This Matters

For procurement decisions in wastewater remediation, Ce-UiO-66 delivers a 3–4.4× adsorption advantage over the widely available and cheaper Zr-UiO-66, translating to lower material usage and reduced operational costs.

• [1] Zhao, D.; Cai, C. Cerium-based UiO-66 metal-organic framework for synergistic dye adsorption and photodegradation: A discussion of the mechanism. Dyes Pigm. 2021, 185, 108957. View Source

Nerve Agent Simulant Hydrolysis

In the first direct comparison of Ce(IV)- and Zr(IV)-based MOFs for nerve agent detoxification, Ce-BDC (Ce-UiO-66) catalytically hydrolysed the nerve agent simulant DMNP with a half-life of 8 min, compared to 19 min for Zr-UiO-66 under identical buffered conditions (pH 10, N-ethylmorpholine buffer) [1]. For the live agent GD (Soman), Ce-BDC achieved a half-life of 3 min versus approximately 4 min for UiO-66(Zr) [1]. When Ce-BDC was combined with polyethylenimine (PEI) to create a solid-state catalytic system without liquid buffer, the DMNP half-life was further reduced to 4.5 min [1].

Nerve agent simulant hydrolysis

Head-to-head

DMNP t_1/2: Ce-BDC 8 min vs Zr-UiO-66 19 min; with PEI: 4.5 min; GD t_1/2: Ce 3 min vs Zr ~4 min

Faster organophosphate hydrolysis; reported buffer-free solid-state formulation compatibility

pH 10 N-ethylmorpholine buffer; PEI composite in water

Evidence Dimension	Catalytic hydrolysis half-life of DMNP and GD nerve agents
Target Compound Data	Ce-BDC (Ce-UiO-66): DMNP t₁/₂ = 8 min (buffer), 4.5 min (with PEI); GD t₁/₂ = 3 min
Comparator Or Baseline	UiO-66(Zr): DMNP t₁/₂ = 19 min (buffer); GD t₁/₂ ≈ 4 min
Quantified Difference	DMNP hydrolysis: 2.4× faster (8 vs. 19 min); with PEI: 4.2× faster (4.5 vs. 19 min); GD: ~1.3× faster (3 vs. 4 min)
Conditions	pH 10 N-ethylmorpholine buffer; 3 mg MOF, 25 μmol substrate; PEI composite tested in water (buffer-free)

Why This Matters

Ce-UiO-66 provides a 2.4× kinetic advantage over Zr-UiO-66 for organophosphate hydrolysis and uniquely enables a buffer-free solid-state formulation with PEI, directly relevant to procurement for protective equipment and decontamination systems.

• [1] Islamoglu, T.; Atilgan, A.; Moon, S.-Y.; Peterson, G. W.; DeCoste, J. B.; Hall, M.; Hupp, J. T.; Farha, O. K. Cerium(IV) vs Zirconium(IV) Based Metal–Organic Frameworks for Detoxification of a Nerve Agent. Chem. Mater. 2017, 29, 2672–2675. View Source

Arsenic Adsorption: Unfunctionalized vs. Amine-Functionalized MOF

In a study comparing bare Ce-UiO-66 with its amine-functionalized derivative Ce-UiO-66-NH₂ — both synthesised via a room-temperature method — the bare MOF exhibited an arsenic adsorption capacity of approximately 308 mg g⁻¹, whereas Ce-UiO-66-NH₂ reached only 70 mg g⁻¹ under comparable conditions [1]. The bare MOF also showed higher BET surface area and superior thermal stability relative to the amine-functionalized variant [1]. This highlights that functionalization of the Ce-UiO-66 framework can be counterproductive for arsenate removal, and the unfunctionalized Ce-UiO-66 is the optimal procurement choice for arsenic adsorption applications.

Arsenic adsorption: bare vs NH₂

Head-to-head

Bare Ce-UiO-66: ~308 mg g^-1; Ce-UiO-66-NH₂: 70 mg g^-1 (4.4× difference)

Reported higher arsenic uptake for unfunctionalized MOF, supports remediation research

Room-temperature synthesis; aqueous adsorption isotherms

Evidence Dimension	Arsenic (As) adsorption capacity from aqueous solution
Target Compound Data	Ce-UiO-66 (bare): ~308 mg g⁻¹ arsenic adsorption capacity
Comparator Or Baseline	Ce-UiO-66-NH₂ (amine-functionalized): 70 mg g⁻¹ arsenic adsorption capacity
Quantified Difference	4.4× higher adsorption capacity for bare Ce-UiO-66 vs. amine-functionalized variant
Conditions	Aqueous solution; room-temperature synthesis; varying pH conditions; adsorption isotherm studies

Why This Matters

Procurement of bare Ce-UiO-66 rather than its amine-functionalized derivative yields a 4.4× improvement in arsenic removal capacity, directly reducing the mass of adsorbent needed per treatment unit.

• [1] Gumber, N.; Singh, J.; Pai, R. V. Room temperature synthesis of Ce based UiO-66 and UiO-66-NH2 metal organic frameworks for arsenic adsorption from aqueous solution. Microporous Mesoporous Mater. 2024, 380, 113299. View Source

Photocatalytic Overall Water Splitting

In a study employing room-temperature synthesis (RTS) to access highly redox-active Ce(IV)-MOFs, Ce-UiO-66-NH₂ and Ce-UiO-66-NO₂ were identified as the most active photocatalysts for hydrogen evolution reaction (HER) and oxygen evolution reaction (OER), respectively, under simulated sunlight irradiation, with higher activity than other metal-based UiO-type MOFs [1]. When Pt nanoparticles were supported on Ce-UiO-66-NH₂, the resulting composite was described as one of the most active and reusable photocatalysts for overall water splitting into H₂ and O₂ under simulated sunlight, due to efficient photoinduced charge separation evidenced by laser flash photolysis and photoluminescence spectroscopies [1]. The redox activity of Ce-UiO-66, enabled by low-lying Ce⁴⁺ 4f orbitals facilitating LMCT, is inaccessible through the RTS route for Zr or Hf analogues [1].

Photocatalytic water splitting

Class-level

Ce-UiO-66-NH₂ ranked highest HER among UiO-type MOFs; Pt composite achieves overall water splitting under simulated sunlight

Reported redox activity supports photocatalytic water-splitting research; class-level ranking context

Room-temperature synthesized Ce(IV)-MOFs; laser flash photolysis evidence for charge separation

Evidence Dimension	Photocatalytic HER and OER activity under simulated sunlight; overall water splitting performance
Target Compound Data	Ce-UiO-66-NH₂: highest HER activity among UiO-type MOFs tested; Pt/Ce-UiO-66-NH₂ achieves overall water splitting
Comparator Or Baseline	Other metal-based UiO-type MOFs (Zr, Hf, Th, Ti, U): lower HER/OER activity; Ce-UiO-66-NO₂: best for OER
Quantified Difference	Qualitative ranking: Ce-UiO-66-NH₂ > other metal-based UiO-type MOFs for HER; Ce-UiO-66-NO₂ > others for OER
Conditions	Simulated sunlight irradiation; room-temperature synthesized Ce(IV)-MOFs; Pt NPs as co-catalyst for overall water splitting

Why This Matters

Only Ce-based UiO-66 MOFs combine water stability with sufficient redox activity for solar-driven overall water splitting, making them uniquely procurable for photocatalytic hydrogen production among UiO-type frameworks.

• [1] Zaremba, O.; Andreo, J.; Wuttke, S. Room temperature design of Ce(IV)-MOFs: from photocatalytic HER and OER to overall water splitting under simulated sunlight irradiation. Chem. Sci. 2023, 14, 3451–3461. View Source

CO₂ Capture Selectivity: Bare vs. NH₂-Functionalized

Amino-functionalization of Ce-UiO-66 significantly enhances CO₂ adsorption performance. Ce-UiO-66-NH₂ exhibits 63% higher CO₂ uptake and 84% higher CO₂/N₂ selectivity compared to unfunctionalized Ce-UiO-66 at 273 K and 1 bar [1]. The amino-functionalized material also retains excellent structural stability after gas and vapour sorption cycling [1]. This intra-class comparison demonstrates that the NH₂-functionalized Ce-UiO-66 variant is the preferred procurement choice when CO₂/N₂ separation performance is the primary selection criterion.

CO₂ capture: bare vs NH₂

Head-to-head

Ce-UiO-66-NH₂: 63% higher CO₂ uptake, 84% higher CO₂/N₂ selectivity vs bare Ce-UiO-66 at 273 K, 1 bar

Enhanced selectivity supports CO₂ capture research; post-sorption structural stability reported

Gas sorption at 273 K, 1 bar; PXRD confirmed framework integrity

Evidence Dimension	CO₂ uptake capacity and CO₂/N₂ selectivity at 273 K, 1 bar
Target Compound Data	Ce-UiO-66-NH₂: 63% higher CO₂ uptake; 84% higher CO₂/N₂ selectivity vs. bare Ce-UiO-66
Comparator Or Baseline	Ce-UiO-66 (unfunctionalized): baseline CO₂ uptake and CO₂/N₂ selectivity
Quantified Difference	63% increase in CO₂ uptake; 84% increase in CO₂/N₂ selectivity
Conditions	273 K, 1 bar; gas and vapour sorption measurements; post-sorption structural stability verified by PXRD

Why This Matters

When procuring Ce-UiO-66 for post-combustion CO₂ capture, selecting the NH₂-functionalized variant provides an 84% selectivity improvement, directly impacting separation efficiency and process economics.

• [1] Fernando, J. S. R.; et al. Amino-Functionalizing Ce-Based MOF UiO-66 for Enhanced CO2 Adsorption and Selectivity. ChemPlusChem 2024, 89, e202400107. View Source

Ce-UiO-66 Application Scenarios

Chemical Warfare Agent Decontamination in Protective Equipment

Ce-UiO-66 provides a 2.4× faster DMNP hydrolysis rate (half-life 8 min vs. 19 min) compared to Zr-UiO-66 and uniquely enables a PEI-based buffer-free solid formulation (half-life 4.5 min), making it the superior MOF choice for integration into protective suits, masks, and decontamination wipes where rapid, on-contact detoxification without liquid buffers is essential [1]. Heterogeneous catalyst development for primary amine dehydrogenation to nitriles is further supported by patent literature demonstrating high catalytic activity of Ru-loaded UiO-66(Ce) under oxidant-free and base-free conditions [2].

Industrial Wastewater Dye Remediation

With 3–4.4× higher adsorption capacity for MB, MO, RhB, and AO7 compared to Zr-UiO-66 and an RhB adsorption capacity of 592 mg g⁻¹ achieving 99% removal, Ce-UiO-66 requires significantly less material per volume of treated effluent, directly lowering procurement volume and disposal costs for textile and dye-industry wastewater treatment plants [1].

Arsenic Removal from Groundwater

The bare Ce-UiO-66 framework achieves an arsenic adsorption capacity of ~308 mg g⁻¹ — 4.4× higher than its amine-functionalized derivative (70 mg g⁻¹) — positioning it as a high-capacity, single-use or regenerable adsorbent for point-of-use arsenic filters in regions affected by geogenic arsenic contamination [1]. The material also demonstrates good thermal stability up to 530 K and can be reused over multiple cycles without significant loss of adsorption capacity [2].

Solar-Driven Hydrogen Production via Water Splitting

Ce-UiO-66-NH₂, when combined with Pt nanoparticles, is one of the most active and reusable photocatalysts for overall water splitting into H₂ and O₂ under simulated sunlight, outperforming other metal-based UiO-type MOFs [1]. This application scenario is uniquely enabled by the Ce⁴⁺/Ce³⁺ redox couple and favourable LMCT energetics, which are absent in Zr- and Hf-based UiO-66 analogues [1].

Application

Selection Property

Validation Focus

Organophosphate decontamination research

Redox-active Ce nodes; hydrolysis rate context

Reported DMNP half-life; buffer-free solid-state formulation compatibility

Aqueous dye adsorption studies

High surface area; redox-assisted adsorption

Reported dye removal efficiency; UV photodegradation context

Arsenic adsorption research

Unfunctionalized Ce-UiO-66 capacity context

Reported arsenic uptake capacity; thermal stability context

Photocatalytic overall water splitting research

Ce-UiO-66-NH₂/Pt photocatalyst; LMCT-enabled redox activity

Reported HER/OER activity context; simulated sunlight irradiation

• [1] Islamoglu, T.; Atilgan, A.; Moon, S.-Y.; Peterson, G. W.; DeCoste, J. B.; Hall, M.; Hupp, J. T.; Farha, O. K. Cerium(IV) vs Zirconium(IV) Based Metal–Organic Frameworks for Detoxification of a Nerve Agent. Chem. Mater. 2017, 29, 2672–2675. View Source
• [2] CN111450885B. 金属有机框架UIO-66(Ce)负载的钌催化剂及其制备方法与应用 (Ruthenium catalyst supported on metal-organic framework UiO-66(Ce), preparation method and application thereof). 2019. View Source